Cas no 282101-99-9 (4-Pyrimidinol,3,6-dihydro-5-nitro-)

• Product Name: 4-Pyrimidinol,3,6-dihydro-5-nitro-
• CAS No: 282101-99-9
• MF: C₄H₅N₃O₃
• MW: 143.100800275803
• CID: 248351
• PubChem ID: 3746623
• Update Time: 2025-04-19

4-Pyrimidinol,3,6-dihydro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinol,3,6-dihydro-5-nitro-
• 4-Pyrimidinol,1,6-dihydro-5-nitro-
• 4-Pyrimidinol, 1,6-dihydro-5-nitro- (9CI)
• 282101-99-9
• AKOS006273729

• Inchi： 1S/C4H5N3O3/c8-4-3(7(9)10)1-5-2-6-4/h2,8H,1H2,(H,5,6)
• InChI Key： MRIWSMWBGXUUDZ-UHFFFAOYSA-N
• SMILES： OC1=C(CN=CN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 143.03300
• Monoisotopic Mass: 143.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• PSA: 90.44000
• LogP: -0.09070